Cas no 206761-90-2 (3-amino-1-[4-(trifluoromethyl)phenyl]thiourea)

• Product Name: 3-amino-1-[4-(trifluoromethyl)phenyl]thiourea
• CAS No: 206761-90-2
• MF: C₈H₈F₃N₃S
• MW: 235.229430198669
• MDL: MFCD00041301
• CID: 92364
• PubChem ID: 2777721
• Update Time: 2025-04-18

3-amino-1-[4-(trifluoromethyl)phenyl]thiourea Chemical and Physical Properties

Names and Identifiers

• 4-[4-(Trifluoromethyl)phenyl]-3-thiosemicarbazide
• 4-(alpha,alpha,alpha-Trifluoro-p-tolyl)-3-thiosemicarbazide
• 1-amino-3-[4-(trifluoromethyl)phenyl]thiourea
• N-(4-(Trifluoromethyl)phenyl)hydrazinecarbothioamide
• 3-amino-1-[4-(trifluoromethyl)phenyl]thiourea
• 4-(4-trifluoromethylphenyl)thiosemicarbazide
• 4-(4-(trifluoromethyl)phenyl)-3-thiosemicarbazide
• N-[4-(Trifluoromethyl)phenyl]hydrazinecarbothioamide
• hydrazino{[4-(trifluoromethyl)phenyl]amino}methane-1-thione
• Maybridge1_008649
• EN300-73415
• MFCD00041301
• Hydrazinecarbothioamide, N-[4-(trifluoromethyl)phenyl]-
• NWPGZYRPTJGBPI-UHFFFAOYSA-N
• D74490
• 206761-90-2
• DTXSID00380632
• 1-azanyl-3-[4-(trifluoromethyl)phenyl]thiourea
• HMS566B03
• CS-0083957
• AKOS005202907
• F0341-0144
• SCHEMBL457226
• AS-70021
• FT-0617364
• SPB 07687
• A814807

• MDL： MFCD00041301
• Inchi： 1S/C8H8F3N3S/c9-8(10,11)5-1-3-6(4-2-5)13-7(15)14-12/h1-4H,12H2,(H2,13,14,15)
• InChI Key： NWPGZYRPTJGBPI-UHFFFAOYSA-N
• SMILES： S=C(NN)NC1C=CC(C(F)(F)F)=CC=1
• BRN： 8061812

Computed Properties

• Exact Mass: 235.03900
• Monoisotopic Mass: 235.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.7
• Topological Polar Surface Area: 82.2

Experimental Properties

• Color/Form: White solid
• Density: 1.471
• Melting Point: 171-172°C (dec.)
• Boiling Point: 290.4°Cat760mmHg
• Flash Point: 129.4°C
• Refractive Index: 1.607
• PSA: 82.17000
• LogP: 3.02970
• Solubility: Insoluble in water

3-amino-1-[4-(trifluoromethyl)phenyl]thiourea Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：2811
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes